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Compound of Interest

Compound Name:
N,N,N',N'-Tetrakis(2-

pyridylmethyl)ethylenediamine

Cat. No.: B1682442 Get Quote

An In-depth Technical Guide to N,N,N',N'-Tetrakis(2-pyridylmethyl)ethylenediamine (TPEN)

for Researchers, Scientists, and Drug Development Professionals.

Introduction
N,N,N',N'-Tetrakis(2-pyridylmethyl)ethylenediamine, commonly abbreviated as TPEN, is a

high-affinity, cell-permeable chelator of heavy metals, with a particularly strong affinity for zinc

(Zn²⁺). Its ability to rapidly and efficiently sequester intracellular zinc makes it an invaluable tool

in biological research. This technical guide provides a comprehensive overview of TPEN,

including its chemical properties, mechanism of action, experimental protocols, and its effects

on cellular signaling pathways. The information is intended for researchers, scientists, and drug

development professionals who are utilizing or considering the use of TPEN in their studies.

Chemical Properties
TPEN is a hexadentate ligand, forming stable complexes with various divalent metal ions.
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Property Value

IUPAC Name
N,N,N',N'-tetrakis(pyridin-2-ylmethyl)ethane-1,2-

diamine

Synonyms TPEN, TPEDA

CAS Number 16858-02-9

Molecular Formula C₂₆H₂₈N₆

Molar Mass 424.54 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO and ethanol

Affinity
High affinity for Zn²⁺, with lower affinity for Ca²⁺

and Mg²⁺[1]

Mechanism of Action
TPEN's primary mechanism of action is the chelation of intracellular zinc. As a lipophilic

molecule, it readily crosses the cell membrane and binds to free intracellular zinc ions. This

sequestration of zinc disrupts the function of numerous zinc-dependent proteins, including

enzymes, transcription factors, and signaling molecules. The depletion of bioavailable zinc

triggers a cascade of cellular events, most notably the induction of apoptosis and the

modulation of various signaling pathways.
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Caption: TPEN crosses the cell membrane and chelates intracellular free zinc.

Experimental Protocols
General Cell Treatment Protocol
This protocol outlines a general procedure for treating cultured cells with TPEN.

Cell Culture: Culture cells to the desired confluency in appropriate media.
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TPEN Stock Solution: Prepare a stock solution of TPEN (e.g., 10 mM) in sterile DMSO. Store

at -20°C.

Working Solution: On the day of the experiment, dilute the stock solution to the desired final

concentration in pre-warmed cell culture media.

Treatment: Remove the existing media from the cells and replace it with the TPEN-

containing media.

Incubation: Incubate the cells for the desired time period (e.g., 6, 12, 24, or 48 hours) at

37°C in a humidified incubator with 5% CO₂.

Analysis: Following incubation, proceed with the desired downstream analysis (e.g.,

apoptosis assay, western blotting, etc.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyridylmethyl)ethylenediamine?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682442#what-is-n-n-n-n-tetrakis-2-pyridylmethyl-
ethylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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